Cas no 865658-75-9 (6-(4-Chlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione)

• Product Name: 6-(4-Chlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• CAS No: 865658-75-9
• MF: C₁₈H₁₂ClN₅O₂
• MW: 365.773181915283
• CID: 5746190
• PubChem ID: 135414732
• Update Time: 2023-11-11

6-(4-Chlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)-4-imino-3-phenyl-1,3,4,7-tetrahydropyrimido[5,4-d]pyrimidine-2,8-dione
• SR-01000306848
• AKOS005090817
• 4-amino-6-(4-chlorophenyl)-3-phenyl-7H-pyrimido[5,4-d]pyrimidine-2,8-dione
• 3W-0656
• 865658-75-9
• 6-(4-chlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• SR-01000306848-1
• Pyrimido[5,4-d]pyrimidine-2,8-dione, 6-(4-chlorophenyl)-1,3,4,7-tetrahydro-4-imino-3-phenyl-
• 6-(4-Chlorophenyl)-4-imino-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione

• Inchi： 1S/C18H12ClN5O2/c19-11-8-6-10(7-9-11)16-21-13-14(17(25)23-16)22-18(26)24(15(13)20)12-4-2-1-3-5-12/h1-9H,20H2,(H,21,23,25)
• InChI Key： UZRBWABGUKFMNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2C(C(N1)=O)=NC(N(C1C=CC=CC=1)C=2N)=O

Computed Properties

• Exact Mass: 365.0679523g/mol
• Monoisotopic Mass: 365.0679523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 8.80±0.20(Predicted)